(3S,4aR,6aR,6bS,8S,8aR,9S,11R,12S,12aS,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-3,8,9-triol

• IUPAC Name: (3S,4aR,6aR,6bS,8S,8aR,9S,11R,12S,12aS,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-3,8,9-triol
• InChI: InChI=1S/C30H50O3/c1-17-15-23(32)30(8)24(33)16-29(7)19(25(30)18(17)2)9-10-21-27(5)13-12-22(31)26(3,4)20(27)11-14-28(21,29)6/h9,17-18,20-25,31-33H,10-16H2,1-8H3/t17-,18+,20+,21-,22+,23+,24+,25+,27+,28-,29-,30-/m1/s1
• InChI Key: BEGONBGYCMTFIR-RZAVEIDBSA-N
• Canonical SMILES: CC1CC(C2(C(CC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1C)C)O)C)O
• Isomeric SMILES: C[C@@H]1C[C@@H]([C@@]2([C@H](C[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)[C@@H]2[C@H]1C)C)O)C)O
• Molecular Formula: C30H50O3
• Molecular Weight: 458.7 g/mol

Description

(3S,4aR,6aR,6bS,8S,8aR,9S,11R,12S,12aS,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-3,8,9-triol is a useful research compound. Its molecular formula is C30H50O3. The purity is usually 95%.
BenchChem offers high-quality (3S,4aR,6aR,6bS,8S,8aR,9S,11R,12S,12aS,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-3,8,9-triol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3S,4aR,6aR,6bS,8S,8aR,9S,11R,12S,12aS,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-3,8,9-triol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Source of Natural Products

. . As a natural product, it could be used in various applications, including the development of new drugs or as a bioactive compound in functional foods.

Anti-Infective Activity

. . This suggests that “12-Ursene-3,16,22-triol” could potentially be used in the development of new antimicrobial agents.

Antiviral Activity

. This indicates that “12-Ursene-3,16,22-triol” could potentially be used in antiviral research, particularly in the development of new treatments for HIV.

Molecular Docking Studies

. This suggests that “12-Ursene-3,16,22-triol” could be used in computational biology and drug design to study the interaction between molecules and their potential effects.

Reference Standards

. Reference standards are substances with a known concentration of a specific compound. They are used in analytical chemistry to ensure the accuracy and reliability of assays.

Pharmacological Activities

. This suggests that “12-Ursene-3,16,22-triol” could be used in various pharmacological studies to understand its effects on different biological pathways.

Mechanism of Action

Target of Action

12-Ursene-3,16,22-triol is a natural product used for research related to life sciences . .

Mode of Action

It is mentioned as a signaling inhibitor

Biochemical Pathways

As a signaling inhibitor

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For 12-Ursene-3,16,22-triol, it is advised to prevent further spillage or leakage if it is safe to do so and to avoid discharging the chemical into drains . .